1177333-47-9((4-ethyl-4H-1,2,4-triazol-3-yl)methyl(methyl)amine) Price
This page is the exclusive Price page for 1177333-47-9((4-ethyl-4H-1,2,4-triazol-3-yl)methyl(methyl)amine).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
(4-ethyl-4H-1,2,4-triazol-3-yl)methyl(methyl)amine
C6H12N4
140.186280250549
MFCD09055344
4575250
(4-ethyl-4H-1,2,4-triazol-3-yl)methyl(methyl)amine Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| Enamine | EN300-2964155-0.25g | enaminestore | 95.0% | 0.25g | $44.0 | 19 Mar. 2025 | |
| Enamine | EN300-2964155-0.5g | enaminestore | 95.0% | 0.5g | $69.0 | 19 Mar. 2025 | |
| Enamine | EN300-2964155-1.0g | enaminestore | 95.0% | 1.0g | $89.0 | 19 Mar. 2025 | |
| Enamine | EN300-2964155-2.5g | enaminestore | 95.0% | 2.5g | $180.0 | 19 Mar. 2025 | |
| Enamine | EN300-2964155-5.0g | enaminestore | 95.0% | 5.0g | $296.0 | 19 Mar. 2025 | |
| Enamine | EN300-2964155-10.0g | enaminestore | 95.0% | 10.0g | $486.0 | 19 Mar. 2025 | |
| Aaron | AR01DVQ9-50mg | aaron | 95% | 50mg | $54.00 | 30 Mar. 2025 | |
| Aaron | AR01DVQ9-100mg | aaron | 95% | 100mg | $67.00 | 30 Mar. 2025 |
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Jiangsu Xinsu New Materials Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
TAIXING JOXIN BIO-TEC CO.,LTD.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Wuhan ChemNorm Biotech Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Wuhan Comings Biotechnology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises